5-[(diphenylmethyl)thio]-1-phenyl-1H-tetrazole

• IUPAC Name: 5-benzhydrylsulfanyl-1-phenyltetrazole
• InChI: InChI=1S/C20H16N4S/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)25-20-21-22-23-24(20)18-14-8-3-9-15-18/h1-15,19H
• InChI Key: SRSLYACKMJZJRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)SC3=NN=NN3C4=CC=CC=C4
• Molecular Formula: C20H16N4S
• Molecular Weight: 344.4 g/mol

Description

5-[(diphenylmethyl)thio]-1-phenyl-1H-tetrazole, also known as DTT, is a tetrazole derivative that has gained increasing attention in scientific research due to its unique chemical properties. DTT has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and nanotechnology.

Scientific Research Applications

Antiproliferative Properties

5-[(Diphenylmethyl)thio]-1-phenyl-1H-tetrazole derivatives have been studied for their antiproliferative effects. For instance, a series of 1,4-diaryl tetrazol-5-ones, which are closely related to the mentioned compound, were synthesized and evaluated for their ability to inhibit cancer cell proliferation. These compounds demonstrated significant inhibitory effects on leukemia and breast cancer cell growth in vitro (Gundugola et al., 2010).

Antibacterial Properties

1-Phenyl-1H-tetrazole-5-thiol derivatives, closely related to the compound , have shown promising antibacterial properties. A study synthesized and characterized these derivatives and tested their efficacy against E. coli and Staphylococcus aureus, with several compounds showing high inhibition activity (Mekky & Thamir, 2019).

Anticholinesterase Activity

Research has also explored the anticholinesterase activity of certain tetrazole derivatives. A study synthesized 1-(substituted phenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanone compounds and evaluated their ability to inhibit acetylcholinesterase (AChE). Compounds with certain substituents showed significant inhibitory effects on AChE (Mohsen et al., 2014).

Applications in Organic Synthesis

The compound 1-Phenyl-1H-tetrazole-5-thiol has been utilized in organic synthesis, such as in the Markovnikov-selective formal hydroamination of styrenyl compounds. This process is significant for the formation of tetrazolothione moieties in an atom-economical manner (Savolainen et al., 2014).

Structural and Coordination Chemistry

1-Phenyl-1H-tetrazole-5-thiol has been used in the synthesis and characterization of new complexes with potential applications in materials science and coordination chemistry. These complexes have been studied for their structural properties and potential applications (Song et al., 2017).

Safety and Hazards

The safety data sheet for 1-Phenyl-1H-tetrazole-5-thiol, a similar compound, indicates that it is a flammable solid and may cause an allergic skin reaction and serious eye irritation.